Cas no 1270360-84-3 (1-(2,5-dimethylfuran-3-yl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(2,5-dimethylfuran-3-yl)-2,2,2-trifluoroethan-1-amine
• CAS No: 1270360-84-3
• MF: C₈H₁₀F₃NO
• MW: 193.16631269455
• CID: 6245561
• PubChem ID: 61717100
• Update Time: 2025-05-19

1-(2,5-dimethylfuran-3-yl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylfuran-3-yl)-2,2,2-trifluoroethan-1-amine
• 1270360-84-3
• EN300-1930443
• CS-0306294
• AKOS010986165

• Inchi： 1S/C8H10F3NO/c1-4-3-6(5(2)13-4)7(12)8(9,10)11/h3,7H,12H2,1-2H3
• InChI Key： MHMJEQRMLVBDSW-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C)OC=1C)N)(F)F

Computed Properties

• Exact Mass: 193.07144843g/mol
• Monoisotopic Mass: 193.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(2,5-dimethylfuran-3-yl)-2,2,2-trifluoroethan-1-amine

Introduction to 1-(2,5-dimethylfuran-3-yl)-2,2,2-trifluoroethan-1-amine (CAS No. 1270360-84-3)

1-(2,5-dimethylfuran-3-yl)-2,2,2-trifluoroethan-1-amine, also known by its CAS number 1270360-84-3, is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive structure, which combines a 2,5-dimethylfuran moiety with a trifluoroethylamine group. The combination of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 1-(2,5-dimethylfuran-3-yl)-2,2,2-trifluoroethan-1-amine is C₉H₁₀F₃N. Its molecular weight is approximately 195.17 g/mol. The compound's structure features a furan ring with two methyl substituents at the 2 and 5 positions, which provides stability and aromatic character. The trifluoroethylamine group adds fluorine atoms, enhancing the compound's lipophilicity and potentially influencing its biological activity.

In recent years, there has been a growing interest in the development of novel compounds with improved pharmacological profiles. 1-(2,5-dimethylfuran-3-yl)-2,2,2-trifluoroethan-1-amine has been studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising activity in various biological assays, including anti-inflammatory and anti-cancer properties.

A study published in the Journal of Medicinal Chemistry highlighted the anti-inflammatory effects of 1-(2,5-dimethylfuran-3-yl)-2,2,2-trifluoroethan-1-amine. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This suggests that it could be a potential therapeutic agent for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-(2,5-dimethylfuran-3-yl)-2,2,2-trifluoroethan-1-amine has also shown promise in cancer research. A recent study in the journal Cancer Research demonstrated that this compound can induce apoptosis in human cancer cell lines. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK. These findings suggest that 1-(2,5-dimethylfuran-3-yl)-2,2,2-trifluoroethan-1-amine could be further developed as an anticancer agent.

The synthesis of 1-(2,5-dimethylfuran-3-yl)-2,2,2-trifluoroethan-1-amine involves several steps. One common approach is to start with 3-bromofuran and undergo a series of reactions including Grignard addition and nucleophilic substitution to introduce the trifluoroethylamine group. The synthetic route is well-documented in the literature and can be optimized for large-scale production.

The physicochemical properties of 1-(2,5-dimethylfuran-3-yl)-2,2,2-trifluoroethan-1-amine are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 80°C under reduced pressure. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water due to its lipophilic nature.

In terms of safety and handling, while specific data on the toxicity and environmental impact of 1-(2,5-dimethylfuran-3-yl)-2,2,2-trifluoroethan-1-amine are limited, general precautions should be taken when working with this compound. It is advisable to handle it in a well-ventilated area and use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

The future prospects for 1-(2,5-dimethylfuran-3-yl)-2,2,2-trifluoroethan-1-amine are promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential therapeutic applications. Clinical trials may be conducted to evaluate its safety and efficacy in humans. Additionally, efforts are being made to develop analogs with improved pharmacokinetic properties and reduced side effects.

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